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For nearly a century, perbromate (BrQ4 ~) represented a puzzling gap in the pattern of halogen chemistry.
Perchlorate (C104 ~) and periodate (I04 ~) were well-known, but all attempts to synthesize perbromate had

failed, deepening the scientific mystery [1].

The psychological barrier was finally surmounted in 1968. Appelman's discovery was not achieved through
conventional chemical oxidation but via nuclear transmutation [1]. The initial synthesis did not produce
macroscopic quantities but provided crucial proof that the ion could exist, paving the way for conventional

chemical synthesis methods [2].

Synthesis Methods and Experimental Protocols

Following the initial discovery, researchers developed more practical chemical synthesis routes to produce

usable quantities of perbromic acid and perbromates.

Method Key Reaction Yield Notes
Radiochemical (™83}SeO_4"N2-} \xrightarrow][ Minimal  Proof of concept; not viable
Synthesis [2] t {1/2} = 22.5\ min [{\beta”-} for bulk preparation.

A[83}BrO_4"-)

Xenon Difluoride (BrO_3"-+ XeF_2+H_ 20 ~10% First isolation of a solid
Oxidation [1] [2] \rightarrow BrO_4"- + Xe + 2HF ) perbromate salt (RbBrOa).
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Method Key Reaction Yield Notes

Fluorine Gas (BrO_3"-+F_2 + 20H"- ~20% Considered the best

Oxidation [2] \rightarrow BrO_4"- + 2F*- + H_20 synthesis method; requires
) careful pH control.

The experimental workflow for the primary synthesis methods can be visualized as follows:
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Key Properties of Perbromic Acid and Perbromates
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The table below summarizes the fundamental characteristics of perbromic acid and a key perbromate salt,

highlighting its place among other perhalogen compounds.

. . Potassium Comparison with KCIO4 /
Property Perbromic Acid (HBrOa)
Perbromate (KBrOa) KlO4
Formula HBrOa4 [3] KBrOa [2] —

Molar Mass  144.908 g-mol~ [3] — —

Oxidation +7 [3] +7 [2] Same as Cl in KCIOa, | in KIOa4
State
Stability Stable in <6M solution [3]; Stable to 275-280°C Less thermodynamically stable
decomposes at higher conc.  [2] than KCIO4 & KlOa4 [2]
[3112]
Formation — -174.1 kJ-mol~1[2] KClOa: -302.1, KIOa4: -349.3
AGef kJ-mol~1[2]
Oxidizing (E°(BrO_4-/BrO_37) = Strong oxidizer, but Stronger oxidizer than
Power +1.853\V) [2] kinetically inert at perchlorate & periodate, yet
room temp. [2] less reactive [2]

Safety and Handling

Perbromic acid is a powerful oxidizer and is corrosive and a strong irritant [3]. Overexposure can lead to

severe health effects, including damage to the lungs, kidneys, and intestines [3].

e Personal Protective Equipment (PPE): Always wear appropriate gloves, goggles, and a lab coat [4].
¢ Engineering Controls: Handle in a well-ventilated area or fume hood to avoid inhaling fumes [4].
e Storage: Store in a cool, dry place away from organic materials and reducing agents [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s589802?utm_src=pdf-body
https://en.wikipedia.org/wiki/Perbromic_acid
https://www.sciencedirect.com/topics/chemistry/perbromate
https://en.wikipedia.org/wiki/Perbromic_acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://www.sciencedirect.com/topics/chemistry/perbromate
https://en.wikipedia.org/wiki/Perbromic_acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.sciencedirect.com/topics/chemistry/perbromate
https://www.smolecule.com/products/s589802?utm_src=pdf-body
https://en.wikipedia.org/wiki/Perbromic_acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://facts.net/science/chemistry/40-facts-about-perbromic-acid/
https://facts.net/science/chemistry/40-facts-about-perbromic-acid/
https://en.wikipedia.org/wiki/Perbromic_acid
https://facts.net/science/chemistry/40-facts-about-perbromic-acid/
https://www.smolecule.com/products/s589802?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s589802?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

References

1. Perbromate. Ariddle, wrapped in a mystery, inside an enigma; but... [ch.imperial.ac.uk]

2. Perbromate - an overview | ScienceDirect Topics [sciencedirect.com]

3. - Wikipedia Perbromic acid [en.wikipedia.org]

4. 40 Facts About Perbromic - Facts.net Acid [facts.net]

To cite this document: Smolecule. [Historical Context and the Perbromate Riddle]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b589802#who-discovered-

perbromic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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